Cas no 2229554-98-5 (3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid)

• Product Name: 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid
• CAS No: 2229554-98-5
• MF: C₉H₈O₅S
• MW: 228.221821784973
• CID: 6276972
• PubChem ID: 165828052
• Update Time: 2025-05-19

3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid
• 3-[4-(methoxycarbonyl)thiophen-2-yl]-2-oxopropanoic acid
• EN300-1738642
• 2229554-98-5

• Inchi： 1S/C9H8O5S/c1-14-9(13)5-2-6(15-4-5)3-7(10)8(11)12/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： JYFHVXHAYSHJRT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 228.00924453g/mol
• Monoisotopic Mass: 228.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Additional information on 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid

3-4-(Methoxycarbonyl)thiophen-2-yl-2-oxopropanoic Acid: A Comprehensive Overview of Its Properties and Applications

3-4-(Methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid (CAS No. 2229554-98-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique thiophene and oxopropanoic acid functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a methoxycarbonyl moiety, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid can be attributed to its role in the development of novel biodegradable polymers and drug delivery systems. Researchers are increasingly exploring its potential in creating sustainable materials, aligning with the global push toward green chemistry and eco-friendly alternatives. Additionally, its compatibility with various catalytic processes has made it a subject of study in organic synthesis optimization.

One of the most frequently searched questions related to this compound is: "What are the industrial uses of 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid?" The answer lies in its application as a key intermediate in the production of specialty chemicals, particularly those used in pharmaceutical formulations and advanced material science. Its ability to undergo selective reactions makes it indispensable for creating high-performance polymers and bioactive compounds.

Another hot topic in the scientific community is the synthetic pathways for 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid. Recent advancements in microwave-assisted synthesis and flow chemistry have significantly improved the efficiency of its production. These innovations address the demand for cost-effective and scalable methods, which are critical for industrial applications. Researchers are also investigating its potential in catalysis and asymmetric synthesis, further expanding its utility.

The physicochemical properties of 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid are equally noteworthy. Its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and ethanol, facilitates its use in various laboratory protocols. Moreover, its thermal stability and reactivity under mild conditions make it a preferred choice for multi-step synthetic routes.

In the context of market trends, the demand for 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid is expected to rise, driven by its applications in drug discovery and material innovation. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial laboratories. Its relevance in patented formulations further underscores its commercial value.

For those seeking safety and handling guidelines, it is important to note that 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid should be stored in a cool, dry place, away from direct sunlight. Standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended when handling this compound. Detailed material safety data sheets (MSDS) are available from suppliers to ensure compliance with safety regulations.

In summary, 3-4-(methoxycarbonyl)thiophen-2-yl-2-oxopropanoic acid (CAS No. 2229554-98-5) is a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceutical intermediates to advanced materials, highlight its importance in modern chemistry. As research continues to uncover new uses and synthetic methods, this compound is poised to play an even greater role in the development of innovative technologies and sustainable solutions.